Cas no 358665-66-4 (3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide)

• Product Name: 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide
• CAS No: 358665-66-4
• MF: C₁₃H₁₈BrNO₃S
• MW: 348.255921840668
• CID: 3071247
• PubChem ID: 765792
• Update Time: 2025-06-26

3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-cyclohexyl-4-methoxy-benzenesulfonamide
• 358665-66-4
• 3-bromo-N-cyclohexyl-4-methoxybenzenesulfonamide
• BIM-0040887.P001
• CBMicro_040706
• STL222719
• AKOS000383537
• 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide

• Inchi： 1S/C13H18BrNO3S/c1-18-13-8-7-11(9-12(13)14)19(16,17)15-10-5-3-2-4-6-10/h7-10,15H,2-6H2,1H3
• InChI Key： KPLFSPCORQGSPP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(NC1CCCCC1)(=O)=O)OC

Computed Properties

• Exact Mass: 347.01908Da
• Monoisotopic Mass: 347.01908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide

3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide (CAS No. 358665-66-4): A Comprehensive Overview

The compound 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide, identified by the CAS registry number 358665-66-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a cyclohexyl group, and a methoxy substituent on a benzenesulfonamide backbone. Its synthesis and properties have been extensively studied in recent years, making it a focal point in both academic research and industrial applications.

The synthesis of 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide involves a series of carefully designed chemical reactions, including nucleophilic substitution, sulfonation, and amide formation. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

In terms of physical and chemical properties, 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide exhibits remarkable stability under various conditions. Its melting point, boiling point, and solubility characteristics make it suitable for a wide range of applications. For instance, its high thermal stability has made it an ideal candidate for use in high-temperature environments, such as in the formulation of advanced polymers and composites.

The compound's electronic properties are particularly noteworthy. The presence of the bromine atom and methoxy group introduces significant electron-withdrawing effects, which influence its reactivity in various chemical reactions. These properties have been leveraged in the development of novel materials for electronic devices, where precise control over electronic behavior is crucial.

Recent studies have highlighted the potential of 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide in the field of drug discovery. Its unique structure allows for interactions with specific biological targets, making it a promising candidate for therapeutic applications. Researchers are currently investigating its role as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anti-cancer properties.

In addition to its chemical applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of catalysts for industrial processes. Furthermore, its compatibility with various polymer systems has opened avenues for its application in advanced materials such as nanocomposites and smart polymers.

The environmental impact of 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide has also been a subject of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and develop sustainable disposal methods.

In conclusion, 3-Bromo-N-cyclohexyl-4-methoxybenzenesulfonamide (CAS No. 358665-66-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial innovation. As research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.